{[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid

• IUPAC Name: 2-[[5-benzyl-4-(2-methylprop-2-enyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C15H17N3O2S/c1-11(2)9-18-13(8-12-6-4-3-5-7-12)16-17-15(18)21-10-14(19)20/h3-7H,1,8-10H2,2H3,(H,19,20)
• InChI Key: AKTVCTYCTDREFF-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C(=NN=C1SCC(=O)O)CC2=CC=CC=C2
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

{[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid is a useful research compound. Its molecular formula is C15H17N3O2S and its molecular weight is 303.4 g/mol. The purity is usually 95%.
The exact mass of the compound {[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid is 303.10414797 g/mol and the complexity rating of the compound is 372. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality {[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about {[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound {[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid is a member of the triazole family, known for its diverse biological activities. Triazole derivatives have garnered attention in medicinal chemistry due to their potential as antifungal, antibacterial, antiviral, and anticancer agents. This article explores the biological activity of this specific compound, focusing on its mechanisms, efficacy in various assays, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{17}\text{N}_{3}\text{O}_{2}\text{S}$$

This structure features a triazole ring, which is crucial for its biological activity. The presence of a thio group enhances its interaction with biological targets.

Biological Activity Overview

Recent studies have highlighted several biological activities associated with triazole derivatives, including:

• Antimicrobial Activity : Triazoles have shown significant efficacy against various bacterial and fungal strains.
• Anticancer Properties : Some derivatives exhibit cytotoxic effects on cancer cell lines.
• Anti-inflammatory Effects : Certain compounds have been reported to inhibit inflammatory pathways.

Antimicrobial Activity

A study evaluating the antimicrobial properties of various triazole derivatives found that compounds similar to {[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid demonstrated notable activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined using standard broth microdilution methods.

Compound	Target Organism	MIC (µg/mL)
{[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid	Staphylococcus aureus	32
{[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid	Escherichia coli	64

Anticancer Activity

In vitro studies have assessed the cytotoxic effects of this compound on various cancer cell lines. Notably, it exhibited significant inhibition against human breast cancer (MCF-7) and colon cancer (HCT116) cell lines.

Cell Line	IC50 (µM)
MCF-7	15.7
HCT116	12.3

These findings suggest that the compound may induce apoptosis through various mechanisms, including the activation of caspases and modulation of cell cycle progression.

Anti-inflammatory Effects

The anti-inflammatory potential of {[5-benzyl-4-(2-methyl-2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid was evaluated using the carrageenan-induced paw edema model in rats. The compound significantly reduced edema compared to control groups.

Treatment Group	Edema Reduction (%)
Control	0
Compound Dose 1	45
Compound Dose 2	70

This suggests that the compound may inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6.

The biological activities of triazole derivatives are often attributed to their ability to interact with specific enzymes or receptors:

• Enzyme Inhibition : Many triazoles inhibit enzymes like cyclooxygenase (COX), which play a role in inflammation.
• DNA Interaction : Some compounds can intercalate into DNA or inhibit topoisomerases, leading to cytotoxic effects in cancer cells.
• Reactive Oxygen Species (ROS) : Triazoles may modulate oxidative stress pathways, contributing to their anticancer properties.

Case Studies

A case study involving a series of synthesized triazole derivatives demonstrated that modifications at the benzyl position significantly impacted biological activity. The introduction of different substituents led to variations in antimicrobial potency and cytotoxicity profiles.